Cas no 1339214-16-2 (1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one)

• Product Name: 1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one
• CAS No: 1339214-16-2
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 5573342
• Update Time: 2025-10-23

1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one
• Ethanone, 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-2,2,2-trifluoro-

• Inchi： 1S/C7H5F5N2O/c8-5(9)3-14-2-4(1-13-14)6(15)7(10,11)12/h1-2,5H,3H2
• InChI Key： GHVXYOJQPIFJDD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(CC(F)F)N=C1)C(F)(F)F

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 228.3±40.0 °C(Predicted)
• pka: -2.46±0.10(Predicted)

Additional information on 1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one

Compound CAS No. 1339214-16-2: A Comprehensive Overview

The compound with CAS No. 1339214-16-2, known as 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

Structural Analysis: The molecule consists of a pyrazole ring substituted with a difluoroethyl group and a trifluoromethyl ketone moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern at the 4-position of the pyrazole ring introduces steric and electronic effects that influence the compound's reactivity and stability. The trifluoromethyl ketone group adds electron-withdrawing character to the molecule, enhancing its electrophilic properties.

Synthesis Methods: The synthesis of 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent studies have explored the use of transition metal catalysts to optimize reaction conditions and improve yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrazole core efficiently.

Chemical Properties: This compound exhibits a high degree of thermal stability due to the electron-withdrawing groups present in its structure. It also demonstrates excellent solubility in organic solvents, making it suitable for various chemical transformations. The presence of fluorine atoms contributes to its unique electronic properties, which are advantageous in applications such as fluorescence sensing and drug delivery systems.

Applications: The compound has found applications in pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases. In agrochemicals, it is used as an active ingredient in pesticides due to its ability to inhibit key enzymes in pests.

Recent Research Advances: Recent studies have focused on leveraging the unique properties of this compound for innovative applications. For example, scientists have explored its use in developing highly sensitive sensors for environmental monitoring. Additionally, research has been conducted on its role in enhancing the efficiency of solar cells through its electron transport properties.

Safety Considerations: While this compound offers numerous benefits, it is essential to handle it with care due to its chemical reactivity. Proper safety protocols should be followed during synthesis and handling to ensure minimal exposure risks.

In conclusion, CAS No. 1339214-16-2 (1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-one) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and properties continue to inspire new research directions and innovations.